Cas no 87287-42-1 (1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI))

1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI) structure
87287-42-1 structure
Product Name:1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI)
CAS No:87287-42-1
MF:C9H11NO2
MW:165.189142465591
CID:992439
PubChem ID:1402209
Update Time:2025-04-20

1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazol-4(5H)-one,6,7-dihydro-6,6-dimethyl-(9CI)
    • 87287-42-1
    • AKOS014692510
    • 6,7-Dihydro-6,6-dimethyl-1,2-benzisoxazol-4(5H)-one
    • DTXSID601223180
    • Inchi: 1S/C9H11NO2/c1-9(2)3-7(11)6-5-10-12-8(6)4-9/h5H,3-4H2,1-2H3
    • InChI Key: DEYNNVZSGDAKFT-UHFFFAOYSA-N
    • SMILES: O1C2=C(C=N1)C(CC(C)(C)C2)=O

Computed Properties

  • Exact Mass: 165.078978594g/mol
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų
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